Cas no 955673-53-7 (N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide)

• Product Name: N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide
• CAS No: 955673-53-7
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 5880598
• PubChem ID: 16949660
• Update Time: 2025-10-28

N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide
• 955673-53-7
• F2434-0087
• AKOS024647991
• 5-phenyl-N-(o-tolyl)oxazole-2-carboxamide

• Inchi： 1S/C17H14N2O2/c1-12-7-5-6-10-14(12)19-16(20)17-18-11-15(21-17)13-8-3-2-4-9-13/h2-11H,1H3,(H,19,20)
• InChI Key： OAEOKVRSEFFTDQ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CN=C1C(NC1=CC=CC=C1C)=O

Computed Properties

• Exact Mass: 278.105527694g/mol
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide

N-(2-Methylphenyl)-5-Phenyl-1,3-Oxazole-2-Carboxamide: A Comprehensive Overview

N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide (CAS No. 955673-53-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide make it a promising candidate for various therapeutic applications.

The molecular structure of N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide consists of a central 1,3-oxazole ring flanked by a 2-methylphenyl group and a phenyl group. The carboxamide functional group attached to the oxazole ring further enhances its chemical reactivity and biological activity. This compound has been synthesized through various methodologies, including the reaction of 2-methylbenzoyl chloride with phenylhydrazine followed by cyclization with an appropriate carboxylic acid or ester.

Recent studies have highlighted the potential of N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide has shown promise in cancer research. A study conducted at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer and lung cancer cells. The antiproliferative effects are attributed to its ability to induce apoptosis and disrupt cell cycle progression. The compound's selectivity for cancer cells over normal cells makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic properties of N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs in the liver through cytochrome P450 enzymes, resulting in several metabolites that are excreted via urine and feces.

In terms of safety, preclinical studies have demonstrated that N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide has a favorable safety profile with no significant toxicity observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Current Phase I clinical trials are underway to assess the safety and tolerability of this compound in healthy volunteers.

The potential applications of N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and reduce the accumulation of amyloid-beta plaques, which are hallmark features of Alzheimer's disease. These findings suggest that N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide may have neuroprotective properties that could be beneficial in treating neurodegenerative disorders.

In conclusion, N-(2-methylphenyl)-5-phenyl-1,3-oxazole-2-carboxamide (CAS No. 955673-53-7) is a versatile compound with a wide range of biological activities. Its anti-inflammatory, anticancer, and neuroprotective properties make it a promising candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications, paving the way for future advancements in drug discovery and development.